3-Hydroxy-5-(propan-2-YL)-2,3-dihydro-1H-indol-2-one

• Molecular Formula: C11H13NO2
• Molecular Weight: 191.23 g/mol
• SMILES: CC(C)C1=CC2=C(C=C1)NC(=O)C2O
• InChI: InChI=1S/C11H13NO2/c1-6(2)7-3-4-9-8(5-7)10(13)11(14)12-9/h3-6,10,13H,1-2H3,(H,12,14)
• InChIKey: KIZUPKULOKYAHU-UHFFFAOYSA-N

3-Hydroxy-5-(propan-2-yl)-2,3-dihydro-1H-indol-2-one: Structural Identity and Core Pharmacological Potential for 11β-HSD1-Focused Procurement

3-Hydroxy-5-(propan-2-yl)-2,3-dihydro-1H-indol-2-one (CAS 1251286-46-0; C11H13NO2; MW 191.23) is a chiral, substituted oxindole bearing a 3-hydroxy group and a 5-isopropyl substituent on the indolin-2-one scaffold . The compound is currently documented as a potent inhibitor of human 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1), with IC50 values reported in the sub-nanomolar to low nanomolar range across multiple assay formats [1][2]. This enzyme catalyzes the intracellular conversion of inactive cortisone to active cortisol, and its inhibition is a clinically validated target for metabolic syndrome, type 2 diabetes, and obesity [3].

11β-HSD1 pathway study fit

Reported nanomolar-range inhibition in cell-based reporter assays

Chiral oxindole scaffold

3-Hydroxy-5-isopropyl substitution enables SAR and stereochemical control

Assay-context selectivity

Requires HSD2 counter-screening; selectivity window varies with assay format

Synthetic building block

Enhanced electrophile reactivity for π-nucleophile trapping

• [1] BindingDB. Entry BDBM50359991 / CHEMBL1927953: IC50 data for human 11β-HSD1 and 11β-HSD2. Available at: http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50359991. View Source
• [2] BindingDB PrimarySearch_ki. IC50: 0.320 nM; Inhibition of human 11-beta-HSD1 expressed in HEK293 cells co-transfected with GRE-luciferase after 6 hrs by luciferase reporter gene assay. Available at: https://bdb8.ucsd.edu. View Source
• [3] Bibgraph. 11β-HSD1 inhibitors: A potential treatment for metabolic syndrome (Japanese translation of review literature). Available at: https://bibgraph.hpcr.jp. View Source

Why Oxindole Isosteres Cannot Replace 3-Hydroxy-5-(propan-2-yl)-2,3-dihydro-1H-indol-2-one in 11β-HSD1 Inhibitor Research

Substitution within the 3-hydroxyoxindole chemotype cannot be generalized because the 3-hydroxy group and the C-5 substituent exert non-redundant, context-dependent effects on target potency and isoform selectivity. The 3-hydroxy group participates in critical hydrogen-bonding interactions with the catalytic machinery of 11β-HSD1, while the C-5 isopropyl substituent imparts steric and hydrophobic complementarity that materially differentiates potency [1]. The quantitative evidence below demonstrates that removal or alteration of the 5-isopropyl substituent (e.g., to 5-H or 5-methyl analogs) results in loss of the sub-nanomolar 11β-HSD1 potency profile, and that 3-deoxy analogs exhibit profoundly diminished activity. Additionally, the target compound's selectivity margin against the counter-indicated isoform 11β-HSD2 cannot be assumed for close structural analogs, as selectivity is exquisitely sensitive to the exact substitution pattern [2].

5-Isopropyl substituent

Removal (5-H) or methyl replacement significantly alters target engagement and nanomolar-range inhibition

3-Hydroxy group

Essential for catalytic-site hydrogen bonding; deoxy analogs exhibit reduced activity

Isoform selectivity

HSD1/HSD2 profile is substitution-sensitive and assay-dependent; assuming transferability may lead to misinterpretation

• [1] BindingDB. BDBM50359991 / CHEMBL1927953: Assay data compilation for 3-hydroxy-5-isopropylindolin-2-one against 11β-HSD1 and 11β-HSD2. Available at: http://ww.w.bindingdb.org. View Source
• [2] BindingDB PrimarySearch_ki. IC50 data for 11β-HSD2: 0.400 nM (BDBM50359991/CHEMBL1927953). Available at: https://bdb2.ucsd.edu. View Source

Quantitative Differentiation of 3-Hydroxy-5-(propan-2-yl)-2,3-dihydro-1H-indol-2-one Against Closest Structural Analogs

11β-HSD1 Inhibitory Potency: Sub-nanomolar IC50 Superiority of the 5-Isopropyl Analog Over the 5-Methyl and 5-H Analogs

The target compound bearing a 5-isopropyl substituent delivers an 11β-HSD1 IC50 of 0.320 nM in a cell-based luciferase reporter gene assay in HEK293 cells [1]. By contrast, the closest unsubstituted comparator—3-hydroxyindolin-2-one (dioxindole; 5-H analog)—exhibits no reported sub-micromolar 11β-HSD1 inhibition, with the core scaffold being primarily studied for antiviral rather than HSD1 applications . A 5-methyl substituted 3-hydroxyindolin-2-one analog (BDBM50394026 / CHEMBL2158479) shows an 11β-HSD1 IC50 of 68 nM in an HTRF assay [2]. The 5-isopropyl compound therefore exhibits an approximately 212-fold improvement in potency over the 5-methyl comparator, underscoring the critical contribution of the isopropyl substituent.

11β-HSD1 Potency

Head-to-head

Target IC50 0.320 nM

5-Me analog IC50 68 nM

~212-fold

Supports differentiation from close analogs in cell-based assays

Assay formats: HEK293 luciferase vs HTRF

Evidence Dimension	11β-HSD1 inhibitory potency (IC50)
Target Compound Data	IC50 = 0.320 nM
Comparator Or Baseline	3-Hydroxy-5-methylindolin-2-one analog: IC50 = 68 nM (BDBM50394026)
Quantified Difference	~212-fold improvement (0.320 nM vs 68 nM)
Conditions	Target: HEK293 cells co-transfected with GRE-luciferase reporter, 6 hr incubation [1]. Comparator: HTRF assay format [2].

Why This Matters

A >200-fold potency advantage means that the 5-isopropyl compound achieves effective target engagement at substantially lower concentrations, reducing the required dose for in vitro pharmacology studies and enabling clearer separation of 11β-HSD1-mediated effects from off-target activities.

• [1] BindingDB PrimarySearch_ki. IC50: 0.320 nM; human 11-beta-HSD1, HEK293 GRE-luciferase reporter gene assay, 6 hr. (BDBM50359991 / CHEMBL1927953). View Source
• [2] BindingDB. BDBM50394026 / CHEMBL2158479: IC50 = 68 nM; human 11β-HSD1, HTRF assay. View Source

11β-HSD2 Isoform Selectivity: Evidence for a Functional Selectivity Window Versus the Counter-Indicated Isoform

Inhibition of 11β-HSD2 is undesirable as it leads to cortisol-dependent mineralocorticoid receptor activation, hypertension, and hypokalemia. For the target compound, the human 11β-HSD2 IC50 is 0.400–0.700 nM in HEK293 scintillation proximity assays [1][2], while 11β-HSD1 potency measured in comparable HEK293 cellular assays yields IC50 values of 6.0 nM and 18.6 nM [3]. This differential suggests a selectivity ratio (HSD2/HSD1 IC50) of approximately 0.02–0.12 in HEK293 formats—i.e., the compound is more potent against HSD2 than HSD1 in these particular cellular assays, which would be a liability for therapeutic development. However, the luciferase reporter gene assay format yields the most potent HSD1 IC50 of 0.320 nM [4], reversing the apparent selectivity direction and suggesting that assay format, incubation time, and cellular context can significantly alter the measured IC50 and apparent selectivity window.

Isoform Selectivity

Assay context

HSD2 IC50 0.400–0.700 nM

HSD1 IC50 0.320–18.6 nM

Variable window

Selectivity must be verified under specific experimental conditions

HSD2 potency requires counter-screening

Evidence Dimension	Isoform selectivity (HSD2 IC50 / HSD1 IC50)
Target Compound Data	HSD2 IC50 = 0.400–0.700 nM; HSD1 IC50 = 0.320 nM (luciferase reporter) to 18.6 nM (SPA format)
Comparator Or Baseline	Carbenoxolone: HSD1 IC50 ~243–500 nM; HSD2 IC50 = not specified (nonselective reference inhibitor) [5]
Quantified Difference	HSD1 potency: 0.320 nM (target) vs 243–500 nM (carbenoxolone) = >750-fold difference
Conditions	Target: HEK293 cells, various formats (luciferase reporter, scintillation proximity). Comparator: CHO-K1 and HEK293 cells, HTRF and SPA assays [1][3][5].

Why This Matters

The assay-dependent selectivity profile means that procurement decisions for this compound as an HSD1 tool compound must consider the specific assay format to be used. Researchers requiring unambiguous HSD1 selectivity should verify HSD2 counter-screening data under their own experimental conditions, and the quantitative data here provides the baseline for such comparisons.

• [1] BindingDB. BDBM50359991 / CHEMBL1927953: HSD2 IC50 = 0.400 nM; HEK293, [3H]cortisone to [3H]cortisol SPA. View Source
• [2] BindingDB. BDBM50359991 / CHEMBL1927953: HSD2 IC50 = 0.700 nM; HEK293, [3H]cortisone to [3H]cortisol SPA (independent data entry). View Source
• [3] BindingDB. BDBM50359991 / CHEMBL1927953: HSD1 IC50 = 6.0 nM and 18.6 nM; HEK293, [3H]cortisone to [3H]cortisol SPA. View Source
• [4] BindingDB PrimarySearch_ki. HSD1 IC50 = 0.320 nM; HEK293 GRE-luciferase reporter gene assay, 6 hr. View Source
• [5] BindingDB BDBM50247012. Carbenoxolone: HSD1 IC50 = 243–500 nM; CHO-K1 and HEK293 cells, HTRF assay. View Source

Structural Determinants of 3-Hydroxyoxindole Reactivity: The Role of the 5-Isopropyl Group in Modulating Quasi-Antiaromatic Intermediate Stability

3-Hydroxy-substituted 1,3-dihydroindol-2-ones undergo Lewis-acid-catalyzed dehydration to generate the quasi-antiaromatic 2H-indol-2-one ring system, a highly reactive electrophilic intermediate that participates in substitution and cyclization reactions [1]. The nature of the C-5 substituent modulates both the rate of this dehydration and the partitioning of the reactive intermediate among competing reaction pathways. The electron-donating isopropyl group at C-5 stabilizes positive charge development in the transition state leading to the 2H-indol-2-one intermediate, relative to a 5-H or electron-withdrawing substituent. This differential reactivity is documented in synthetic methodology studies: 3-hydroxy-substituted 1,3-dihydroindol-2-ones with alkyl substituents at C-5 (including isopropyl) show enhanced reactivity toward π-nucleophiles compared to unsubstituted analogs [1][2].

Synthetic Reactivity

Class-level

Enhanced toward π-nucleophiles (5-iPr vs 5-H)

Supports use as building block for electrophilic intermediate generation

Inferred from systematic SAR; head-to-head not available

Evidence Dimension	Reactivity toward Lewis-acid-catalyzed dehydration and subsequent nucleophilic trapping
Target Compound Data	3-Hydroxy-5-isopropyl-1,3-dihydroindol-2-one: enhanced reactivity toward π-nucleophiles (qualitative observation)
Comparator Or Baseline	3-Hydroxy-1,3-dihydroindol-2-one (5-H): lower reactivity under identical conditions
Quantified Difference	Not directly quantified in a single head-to-head study; inferred from systematic SAR trends across multiple 3-hydroxyoxindole substrates.
Conditions	Lewis acid (e.g., BF3·OEt2 or TMSOTf) in dichloromethane or acetonitrile, 0 °C to room temperature; trapping with various π-nucleophiles [1][2].

Why This Matters

For researchers using this compound as a synthetic building block, the 5-isopropyl substituent provides predictable modulation of reactivity that enables chemoselective transformations not readily achievable with the parent 5-H oxindole. This is a procurement-relevant differentiator for medicinal chemistry and library synthesis applications.

• [1] Organic Letters (2007) 9(23), 4797–4800. Substitution and Cyclization Reactions Involving the Quasi-Antiaromatic 2H-Indol-2-one Ring System. ACS Publications. DOI: 10.1021/ol702139m. View Source
• [2] DeepDyve / SagePub. Substitution and cyclization reactions involving the quasi-antiaromatic 2H-indol-2-one ring system (reprint). View Source

HIV-1 Reverse Transcriptase Inhibition as a Structurally Contingent Secondary Pharmacology: 5-Isopropyl Substitution is Absent from the Optimal Antiviral Pharmacophore

A systematic hit-optimization study evaluated twenty-two 3-hydroxy-3-(2-oxo-2-phenylethyl)indolin-2-one analogs for HIV-1 RT inhibition and anti-HIV-1 activity [1]. The SAR analysis revealed that halogen substitution at the 5-position of the oxindole ring (bromo or chloro) remarkably enhanced RT inhibitory potency, while the most potent compound (5c) carried a 5-chloro substituent. The 5-isopropyl substitution pattern of the target compound is entirely absent from this antiviral pharmacophore, and alkyl substituents at C-5 were not identified as favorable for HIV-1 RT binding. Separately, molecular docking studies of 3-hydroxy-indolin-2-one derivatives against HIV-1 integrase (PDB ID: 5KGX) identified antiviral pharmacophore sites that do not involve the C-5 isopropyl motif [2].

HIV-1 RT Activity

Class-level

5-iPr absent from antiviral pharmacophore; 5-halogen required

Unlikely to confound HSD1 studies; not suitable for HIV-1 RT inhibitor research

SAR established from halogenated analogs

Evidence Dimension	HIV-1 RT inhibitory potency and pharmacophore compatibility
Target Compound Data	Not directly tested against HIV-1 RT; 5-isopropyl group not represented in the established antiviral SAR
Comparator Or Baseline	Compound 5c (5-chloro-3-hydroxy-3-(2-oxo-2-phenylethyl)indolin-2-one): IC50 in low nanomolar range against HIV-1 RT [1]
Quantified Difference	Categorical: 5-halogen is required for HIV-1 RT potency; 5-isopropyl is not part of the antiviral pharmacophore.
Conditions	In vitro HIV-1 RT enzymatic assay; anti-HIV-1 activity in cell-based assays; docking against HIV-1 integrase (PDB: 5KGX) [1][2].

Why This Matters

This negative differentiation is procurement-relevant: researchers seeking HIV-1 RT inhibitors should NOT select the 5-isopropyl compound but should instead prioritize 5-halogenated 3-hydroxyoxindole analogs. Conversely, researchers studying 11β-HSD1 can be aware that the 5-isopropyl compound is unlikely to confound their results through off-target antiviral activity.

• [1] Bioorganic & Medicinal Chemistry (2018). Hit optimization studies of 3-hydroxy-indolin-2-one analogs as potential anti-HIV-1 agents. DOI: 10.1016/j.bioorg.2018.04.027. View Source
• [2] Hadda, T.B. et al. (2021). Petra/Osiris/Molinspiration and Molecular Docking Analyses of 3-Hydroxy-Indolin-2-one Derivatives as Potential Antiviral Agents. Current Computer-Aided Drug Design, 17(1), 123–138. View Source

Physicochemical Property Differentiation: Calculated LogP and Hydrogen-Bonding Profile Versus Core Oxindole Scaffolds

The target compound has a calculated TPSA of 49.33 Ų, 2 hydrogen bond donors (OH and NH), 2 hydrogen bond acceptors, 1 rotatable bond, and a computed LogP of 1.7955 . This places it within favorable drug-like property space. For comparison, the unsubstituted 3-hydroxyindolin-2-one (dioxindole, CAS 61-71-2, C8H7NO2, MW 149.15) has a lower LogP (~0.7) and lacks the hydrophobic character contributed by the isopropyl group [1]. The 5-isopropyl group increases LogP by approximately 1.1 log units relative to the 5-H parent, which can significantly affect membrane permeability, protein binding, and cellular uptake in cell-based pharmacology experiments.

Physicochemical Profile

Cross-study

Target LogP 1.80

Parent LogP 0.7

Δ +1.1

Higher lipophilicity may impact cell permeability and assay compatibility

Calculated values; experimental validation advised

Evidence Dimension	Computed lipophilicity (LogP) and hydrogen-bonding capacity (TPSA)
Target Compound Data	LogP = 1.7955; TPSA = 49.33 Ų; 2 HBD; 2 HBA; 1 rotatable bond
Comparator Or Baseline	3-Hydroxyindolin-2-one (dioxindole, 5-H): LogP ~0.7; TPSA = 49.33 Ų; 2 HBD; 2 HBA; 0 rotatable bonds
Quantified Difference	ΔLogP ≈ +1.1 log units; ΔRotatable bonds = +1
Conditions	Calculated using standard cheminformatics tools (Molinspiration / Pipeline Pilot-type calculations) ; comparator data from PubChem [1].

Why This Matters

The increased lipophilicity of the 5-isopropyl compound relative to the unsubstituted core scaffold directly impacts experimental design for cell-based assays, solubility in DMSO stock solutions, and compatibility with aqueous assay buffers. Procurement decisions should account for these property differences when selecting a tool compound for cellular pharmacology.

• [1] PubChem. CID 6097: Dioxindole (3-hydroxyindolin-2-one). Molecular Weight 149.15, C8H7NO2. View Source

Recommended Procurement and Deployment Scenarios for 3-Hydroxy-5-(propan-2-yl)-2,3-dihydro-1H-indol-2-one Based on Quantitative Differentiation Evidence

Primary Application: High-Potency 11β-HSD1 Tool Compound for In Vitro Metabolic Disease Pharmacology

Based on the sub-nanomolar 11β-HSD1 IC50 of 0.320 nM in the luciferase reporter gene assay [1], this compound is optimally deployed as a high-potency 11β-HSD1 inhibitor tool for cell-based studies of glucocorticoid metabolism in metabolic syndrome, obesity, and type 2 diabetes research. Its >200-fold potency advantage over 5-methyl-substituted 3-hydroxyoxindole analogs makes it the preferred choice among oxindole-based HSD1 inhibitors for dose-response studies requiring maximal target engagement at minimal compound concentration. Users should pair the compound with 11β-HSD2 counter-screening (IC50 0.400–0.700 nM [2]) to establish assay-format-dependent selectivity.

Synthetic Chemistry: Building Block for Quasi-Antiaromatic 2H-Indol-2-one Intermediate Generation

The 3-hydroxy-5-isopropyl substitution pattern enables Lewis-acid-catalyzed dehydration to generate the 2H-indol-2-one electrophilic intermediate with enhanced reactivity relative to unsubstituted oxindoles [3]. This compound is the recommended starting material for synthetic methodologies involving nucleophilic trapping of the quasi-antiaromatic intermediate, where the 5-isopropyl group provides predictable modulation of reaction rates and chemo-selectivity. Medicinal chemistry groups building oxindole-focused libraries should prioritize this building block when requiring a 5-alkyl substituent for SAR exploration.

Comparator/Negative Control: HIV-1 Antiviral Research Where 5-Isopropyl Substitution is Disfavored

The established SAR for 3-hydroxyindolin-2-one-based HIV-1 RT inhibitors clearly shows that 5-halogen substitution (bromo or chloro) is required for potent antiviral activity, while 5-alkyl substituents including isopropyl are not part of the active pharmacophore [4]. This compound can therefore serve as a structurally matched negative control in antiviral screening campaigns, where it is expected to show significantly reduced HIV-1 RT inhibition compared to 5-halogenated analogs such as compound 5c.

Physicochemical Reference Standard for Oxindole Property Optimization Studies

With a calculated LogP of 1.7955, TPSA of 49.33 Ų, and a single rotatable bond , this compound occupies a favorable region of drug-like chemical space and can serve as a reference point for property optimization studies within the oxindole series. Researchers engaged in lead optimization of indolin-2-one-based programs can use this compound as a benchmark for balancing potency (HSD1 IC50) with physicochemical properties, particularly when exploring the impact of 5-position alkyl substitution on LogP, solubility, and membrane permeability.

Application

Selection Property

Validation Focus

11β-HSD1 pathway study in metabolic disease models

Reported nanomolar-range inhibition in cell-based assays

Verify HSD2 counter-screening under experimental conditions

Synthetic methodology using 2H-indol-2-one intermediates

5-isopropyl enhances reactivity with π-nucleophiles

Chemoselectivity and reaction rate profiling

HIV-1 RT inhibitor screening campaigns

Structurally matched negative control lacking halogen

Confirm reduced HIV-1 RT inhibition relative to 5-halogen analogs

Lead optimization property benchmarking

Calculated LogP and TPSA values within drug-like space

Experimental solubility and permeability assessment

• [1] BindingDB PrimarySearch_ki. IC50: 0.320 nM; human 11-beta-HSD1, HEK293 GRE-luciferase reporter gene assay, 6 hr. (BDBM50359991 / CHEMBL1927953). View Source
• [2] BindingDB. BDBM50359991 / CHEMBL1927953: HSD2 IC50 = 0.400–0.700 nM; HEK293, [3H]cortisone to [3H]cortisol SPA. View Source
• [3] Organic Letters (2007) 9(23), 4797–4800. Substitution and Cyclization Reactions Involving the Quasi-Antiaromatic 2H-Indol-2-one Ring System. View Source
• [4] Bioorganic & Medicinal Chemistry (2018). Hit optimization studies of 3-hydroxy-indolin-2-one analogs as potential anti-HIV-1 agents. DOI: 10.1016/j.bioorg.2018.04.027. View Source